Cas no 1565413-52-6 (3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]-)

• Product Name: 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]-
• CAS No: 1565413-52-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5915039
• PubChem ID: 112626074
• Update Time: 2025-05-20

3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• EN300-725396
• 1565413-52-6
• 6-[3-(HYDROXYMETHYL)PYRROLIDIN-1-YL]PYRIDINE-3-CARBALDEHYDE
• 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]-

• Inchi： 1S/C11H14N2O2/c14-7-9-1-2-11(12-5-9)13-4-3-10(6-13)8-15/h1-2,5,7,10,15H,3-4,6,8H2
• InChI Key： AKSZRONNERHKPG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(CO)C2)=CC=C1C=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 427.1±30.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]-

Introduction to 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- (CAS No. 1565413-52-6)

3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- (CAS No. 1565413-52-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde, is characterized by its unique structural features, which include a pyridine ring and a pyrrolidine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- consists of a pyridine ring with a carbonyl group at the 3-position and a substituted pyrrolidine ring at the 6-position. The presence of the hydroxymethyl group on the pyrrolidine ring adds to the compound's complexity and reactivity, making it an interesting target for synthetic chemists and medicinal chemists alike. The compound's molecular formula is C₁₂H₁₅N₂O₂, with a molecular weight of approximately 219.25 g/mol.

In recent years, there has been a growing interest in the biological activities of compounds containing pyridine and pyrrolidine moieties. Research has shown that such compounds can exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, studies have demonstrated that 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- can interact with specific receptors and enzymes, modulating various cellular processes.

One of the key areas of research involving 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- is its potential as a lead compound for the development of new therapeutic agents. The compound's ability to interact with specific targets in the central nervous system (CNS) has made it an attractive candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in the context of chronic inflammatory conditions like rheumatoid arthritis.

The synthesis of 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- has been reported in several scientific publications. One common synthetic route involves the condensation of 6-chloropyridine-3-carbaldehyde with 3-(hydroxymethyl)pyrrolidine in the presence of a suitable base. This reaction typically proceeds via an SNAr mechanism, leading to the formation of the desired product with high yield and purity. The synthetic versatility of this compound allows for further modifications and derivatization, which can be used to optimize its pharmacological properties.

In addition to its potential therapeutic applications, 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- has also been studied for its use as a building block in organic synthesis. Its unique structural features make it an excellent starting material for the preparation of more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a key intermediate in the synthesis of novel ligands for G protein-coupled receptors (GPCRs) and ion channels.

The safety profile of 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in humans.

In conclusion, 3-Pyridinecarboxaldehyde, 6-[3-(hydroxymethyl)-1-pyrrolidinyl]- (CAS No. 1565413-52-6) is a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this field continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.